Cas no 3188-00-9 (2-Methyltetrahydrofuran-3-one)

2-Methyltetrahydrofuran-3-one is a cyclic ketone with the molecular formula C₅H₈O₂, featuring a five-membered tetrahydrofuran ring substituted with a methyl group at the 2-position and a carbonyl group at the 3-position. This compound is valued for its versatility as a solvent and intermediate in organic synthesis, particularly in pharmaceutical and fine chemical applications. Its polar aprotic nature and moderate boiling point make it suitable for reactions requiring controlled solubility and stability. Additionally, its structural properties enable selective reactivity in ketone-based transformations. The compound is typically handled under standard laboratory conditions, with attention to compatibility in reactive environments.
2-Methyltetrahydrofuran-3-one structure
2-Methyltetrahydrofuran-3-one structure
Product Name:2-Methyltetrahydrofuran-3-one
CAS No:3188-00-9
MF:C5H8O2
MW:100.115821838379
MDL:MFCD00010423
CID:43912
PubChem ID:18522
Update Time:2025-06-08

2-Methyltetrahydrofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl tetrahydro-3-furanone
    • 2-Methyltetrahydrofuran-3-one
    • 2-methyloxolan-3-one
    • Tetrahydro-2-Methylfuran-3-One
    • 2-Methyl-2H-furan-3-one
    • 2-Methyl-3-oxotetrahydrofuran
    • 2-methyl-4,5-dihydro-3-furanone
    • 2-Methyltetrahydro-3-furanone (4,5-Dihydro-2-methyl-3(2H)-furanone
    • 4,5-Dihydro-2-methyl-3(2H)-furanone
    • Dihydro-2-methyl-3-furanone
    • Coffee furanone
    • Dihydro-2-methyl-3(2H)-furanone
    • 2-Methyltetrahydro-3-furanone,99%
    • 2-Methyltetrahydrfuran-3-One
    • MDL： MFCD00010423
    • Inchi： 1S/C5H8O2/c1-4-5(6)2-3-7-4/h4H,2-3H2,1H3
    • InChI Key： FCWYQRVIQDNGBI-UHFFFAOYSA-N
    • SMILES： CC1C(=O)CCO1
    • BRN： 1341334

Computed Properties

  • Exact Mass: 100.05200
  • Monoisotopic Mass: 100.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Colorless to yellow liquid
  • Density: 1.034 g/mL at 25 °C(lit.)
  • Boiling Point: 139 °C(lit.)
  • Flash Point: Fahrenheit: 102.2 ° f
    Celsius: 39 ° c
  • Refractive Index: n20/D 1.429(lit.)
  • PSA: 26.30000
  • LogP: 0.36430
  • Solubility: Soluble in organic fluxes such as ethanol
  • FEMA: 3373

2-Methyltetrahydrofuran-3-one Security Information

2-Methyltetrahydrofuran-3-one Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Methyltetrahydrofuran-3-one Pricemore >>

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2-Methyltetrahydrofuran-3-one Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:3188-00-9)
Order Number:SDF363;SFD367
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:3188-00-9)2-Methyltetrahydrofuran-3-one
Order Number:sfd21750
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3188-00-9)2-Methyltetrahydrofuran-3-one
Order Number:LE6652;LE14396
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:3188-00-9)
SDF363;SFD367
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3188-00-9)2-Methyltetrahydrofuran-3-one
sfd21750
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email